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Compound of Interest

Compound Name: Amfenac-d5

Cat. No.: B12388588 Get Quote

Introduction
Amfenac-d5 is the deuterated analog of Amfenac, a non-steroidal anti-inflammatory drug

(NSAID). In research and drug development, Amfenac-d5 is frequently utilized as an internal

standard for the quantitative analysis of Amfenac in biological matrices by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Its use is critical for correcting

variations during sample preparation and analysis, ensuring the accuracy and precision of the

results. This document provides detailed protocols for the preparation of Amfenac-d5 stock

solutions for both in vitro and in vivo applications.

Quantitative Data Summary
The following tables summarize key quantitative data for the preparation of Amfenac-d5 stock

solutions.

Table 1: Physicochemical Properties of Amfenac-d5 Sodium

Property Value Reference

Molecular Formula C₁₅H₇D₅NNaO₃ [1]

Molecular Weight 282.28 g/mol [1]

Appearance Solid [2]
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Table 2: Solubility of Amfenac-d5 Sodium

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (354.26

mM)

Requires sonication.

Use of newly opened

DMSO is

recommended due to

its hygroscopic nature.

[2]

DMSO/PEG300/Twee

n-80/Saline
2.5 mg/mL (8.86 mM)

A multi-solvent system

for preparing working

solutions.

[2]

Table 3: Recommended Storage Conditions for Amfenac-d5 Stock Solutions

Storage
Temperature

Duration Notes Reference

-80°C 6 months

Sealed storage, away

from moisture.

Aliquoting is

recommended to

prevent repeated

freeze-thaw cycles.

-20°C 1 month
Sealed storage, away

from moisture.

2-8°C
Short-term (Hours to

Days)

Not recommended for

long-term storage due

to the risk of H/D

exchange in

aqueous/protic

solvents.
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Protocol 1: Preparation of a High-Concentration Primary
Stock Solution in DMSO
This protocol is suitable for preparing a primary stock solution that can be further diluted for

various applications, including use as an internal standard in bioanalytical assays.

Materials:

Amfenac-d5 sodium solid

Anhydrous Dimethyl Sulfoxide (DMSO), high purity

Calibrated analytical balance

Class A volumetric flasks

Pipettes and tips

Vortex mixer

Sonicator

Amber glass vials for storage

Procedure:

Equilibration: Allow the sealed container of Amfenac-d5 sodium to equilibrate to room

temperature for at least 30 minutes before opening. This prevents the condensation of

atmospheric moisture onto the solid.

Weighing: In a controlled environment with low humidity, accurately weigh the desired

amount of Amfenac-d5 sodium.

Dissolution: Transfer the weighed solid into a Class A volumetric flask. Add a portion of

anhydrous DMSO, and vortex thoroughly to dissolve the solid. If necessary, use a sonicator

to aid dissolution.
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Final Volume Adjustment: Once the solid is completely dissolved, add DMSO to the

calibration mark of the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure a homogeneous

solution.

Aliquoting and Storage: Aliquot the stock solution into amber glass vials to avoid repeated

freeze-thaw cycles and protect it from light. Store the aliquots at -20°C for up to one month

or at -80°C for up to six months.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
This protocol describes the preparation of a 2.5 mg/mL Amfenac-d5 working solution suitable

for administration in animal studies.

Materials:

Amfenac-d5 primary stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% sodium chloride in ddH₂O)

Sterile conical tubes

Pipettes and tips

Procedure:

Initial Mixture: In a sterile conical tube, add 400 µL of PEG300.

Addition of DMSO Stock: To the PEG300, add 100 µL of a 25 mg/mL Amfenac-d5 stock

solution in DMSO and mix thoroughly.
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Addition of Tween-80: Add 50 µL of Tween-80 to the mixture and mix until a homogenous

solution is achieved.

Final Dilution with Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix the

solution well. This will result in a clear 2.5 mg/mL working solution.

Use: This formulation should be prepared fresh for optimal results.

Mandatory Visualizations
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Primary Stock (25 mg/mL in DMSO)

Add DMSO Stock

Add PEG300
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Click to download full resolution via product page

Caption: Workflow for preparing Amfenac-d5 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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